1. Home
  2. Product
  3. 2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate 2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
Brand Name: Vulcanchem
CAS No.: 109897-91-8
VCID: VC20750965
InChI: InChI=1S/C35H62N7O9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-32(43)38-30(35(44)37-25-27-49-52(47,48)50-28-26-42(2,3)4)20-18-19-24-36-29-22-23-31(41(45)46)34-33(29)39-51-40-34/h22-23,30H,5-21,24-28H2,1-4H3,(H3-,36,37,38,40,43,44,47,48)/t30-/m0/s1
SMILES: CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C
Molecular Formula: C35H62N7O9P
Molecular Weight: 755.9 g/mol

2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate

CAS No.: 109897-91-8

Cat. No.: VC20750965

Molecular Formula: C35H62N7O9P

Molecular Weight: 755.9 g/mol

* For research use only. Not for human or veterinary use.

2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate - 109897-91-8

Specification

CAS No. 109897-91-8
Molecular Formula C35H62N7O9P
Molecular Weight 755.9 g/mol
IUPAC Name 2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
Standard InChI InChI=1S/C35H62N7O9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-32(43)38-30(35(44)37-25-27-49-52(47,48)50-28-26-42(2,3)4)20-18-19-24-36-29-22-23-31(41(45)46)34-33(29)39-51-40-34/h22-23,30H,5-21,24-28H2,1-4H3,(H3-,36,37,38,40,43,44,47,48)/t30-/m0/s1
Standard InChI Key PGROHZHFGAHXNO-PMERELPUSA-N
Isomeric SMILES CCCCCCCCCCCCCCCC(=O)N[C@@H](CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C
SMILES CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C
Canonical SMILES CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19